Cas no 174869-62-6 (Methyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate hydrochloride)

• Product Name: Methyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate hydrochloride
• CAS No: 174869-62-6
• CID: 4612750
• Update Time: 2025-08-02

Methyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate hydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate hydrochloride

Methyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate hydrochloride: A Comprehensive Overview

Methyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate hydrochloride is a compound with the CAS number 174869-62-6, known for its unique chemical structure and potential applications in various fields. This compound belongs to the class of amino acid esters and has garnered attention due to its promising pharmacological properties. Recent studies have highlighted its role in drug development, particularly in the context of neuroprotective agents and anti-inflammatory therapies.

The molecular structure of Methyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate hydrochloride is characterized by a propanoate backbone with a methyl group at position 1, an amino group at position 3, and a substituted phenyl group at position 2. The phenyl ring is further substituted with methoxy groups at positions 3 and 4, which contribute to its aromatic stability and potential bioactivity. This structural complexity makes it an interesting candidate for exploring its interactions with biological systems.

Recent research has focused on the synthesis and characterization of Methyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate hydrochloride, employing advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have enabled researchers to optimize the synthesis process, ensuring higher yields and better purity of the compound. The compound's stability under various conditions has also been extensively studied, making it suitable for large-scale production.

In terms of pharmacological activity, Methyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate hydrochloride has shown potential as a neuroprotective agent. Studies conducted on cellular models have demonstrated its ability to scavenge free radicals and reduce oxidative stress, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, the compound has exhibited anti-inflammatory properties, suggesting its potential use in treating inflammatory disorders.

The application of Methyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate hydrochloride in drug delivery systems is another area of active research. Its ability to form stable complexes with other drugs has been explored, making it a promising candidate for targeted drug delivery. Furthermore, its compatibility with various pharmaceutical excipients has been tested, ensuring its suitability for formulation into tablets, capsules, and injectables.

From an environmental perspective, the biodegradability of Methyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate hydrochloride has been assessed under different conditions. Results indicate that the compound undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This makes it an eco-friendly choice for pharmaceutical applications.

In conclusion, Methyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate hydrochloride is a versatile compound with a wide range of potential applications in the pharmaceutical industry. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable asset in drug development. As research continues to uncover its full potential, this compound is expected to play a significant role in addressing unmet medical needs.